Cas no 2137557-10-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- (4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone
- 2137557-10-7
- EN300-372599
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C9H19NOS/c1-9(2)6-4-8(5-7-9)12(3,10)11/h8,10H,4-7H2,1-3H3
- InChI Key: QVUHBZVHMSRGKP-UHFFFAOYSA-N
- SMILES: S(C)(C1CCC(C)(C)CC1)(=N)=O
Computed Properties
- Exact Mass: 189.11873540g/mol
- Monoisotopic Mass: 189.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 251.0±23.0 °C(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372599-0.05g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 0.05g |
$1152.0 | 2023-03-02 | ||
| Enamine | EN300-372599-0.1g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 0.1g |
$1207.0 | 2023-03-02 | ||
| Enamine | EN300-372599-0.25g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 0.25g |
$1262.0 | 2023-03-02 | ||
| Enamine | EN300-372599-0.5g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 0.5g |
$1316.0 | 2023-03-02 | ||
| Enamine | EN300-372599-1.0g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372599-2.5g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 2.5g |
$2688.0 | 2023-03-02 | ||
| Enamine | EN300-372599-5.0g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 5.0g |
$3977.0 | 2023-03-02 | ||
| Enamine | EN300-372599-10.0g |
(4,4-dimethylcyclohexyl)(imino)methyl-lambda6-sulfanone |
2137557-10-7 | 10.0g |
$5897.0 | 2023-03-02 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound with CAS No. 2137557-10-7 and Product Name: INDEX NAME NOT YET ASSIGNED
The compound with the CAS number 2137557-10-7 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various experimental studies, particularly in the context of molecular interactions and therapeutic applications. The detailed exploration of its chemical properties, biological activities, and potential industrial uses forms the cornerstone of this discussion.
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The synthesis and characterization of 2137557-10-7 have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to elucidate its structure and purity. These analytical approaches ensure that the compound meets stringent quality standards before it can be subjected to biological testing. The robustness of these synthetic protocols underscores the compound's readiness for further clinical evaluation.
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The safety profile of INDEX NAME NOT YET ASSIGNED is another critical consideration in its development journey. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at tested doses, suggesting a favorable safety margin for further clinical trials. However, comprehensive safety assessments are still ongoing to fully characterize its adverse effect profile. These studies are essential to ensure that the compound can be safely administered to patients if it progresses to human trials.
The regulatory landscape for new pharmaceutical entities is complex and stringent. To navigate this environment effectively, developers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The path from preclinical research to market approval involves multiple stages, each requiring rigorous evaluation by regulatory bodies. The promising data surrounding 2137557-10-7 could position it as a strong contender for regulatory submission once sufficient evidence is gathered.
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The future prospects for INDEX NAME NOT YET ASSIGNED appear bright, with ongoing studies aimed at expanding its therapeutic applications beyond initial indications. Researchers are exploring its potential use in neurodegenerative diseases, oncology, and other areas where current treatments are limited or non-existent. These explorations highlight the compound's versatility and underscore its significance as a research tool.
In conclusion, 2137557-10-7, currently known as INDEX NAME NOT YET ASSIGNED, represents a compelling subject of study in chemical and biomedical research. Its unique properties, coupled with promising preclinical data, position it as a candidate for further development into novel therapeutics. As research continues to unfold, this compound holds the potential to make meaningful contributions to human health and well-being.
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